Cas no 16694-31-8 (Octadecanoic acid,5-oxo-)

Octadecanoic acid,5-oxo- structure
Octadecanoic acid,5-oxo- structure
Product Name:Octadecanoic acid,5-oxo-
CAS No:16694-31-8
MF:C18H34O3
MW:298.46076631546
CID:149505
PubChem ID:85548
Update Time:2025-04-19

Octadecanoic acid,5-oxo- Chemical and Physical Properties

Names and Identifiers

    • Octadecanoic acid,5-oxo-
    • 5-ketostearic acid
    • 5-Oxooctadecanoic acid
    • 5-oxo-octadecanoic acid
    • 5-Oxostearicacid
    • AC1L39P9
    • AC1Q5H9P
    • Octadecanoic acid, 5-oxo-
    • 5-Oxostearic acid
    • CHEMBL5075974
    • DTXSID70168207
    • CHEBI:172110
    • 5-keto stearic acid
    • LMFA02000242
    • 16694-31-8
    • Inchi: 1S/C18H34O3/c1-2-3-4-5-6-7-8-9-10-11-12-14-17(19)15-13-16-18(20)21/h2-16H2,1H3,(H,20,21)
    • InChI Key: UIROXHXJKJUFSV-UHFFFAOYSA-N
    • SMILES: O=C(CCCC(=O)O)CCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 298.25092
  • Monoisotopic Mass: 298.25079494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 16
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37

Octadecanoic acid,5-oxo- Related Literature

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